2-Methoxycyclobutane-1-carboxamide

• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol
• IUPAC Name: 2-methoxycyclobutane-1-carboxamide
• InChI: InChI=1S/C6H11NO2/c1-9-5-3-2-4(5)6(7)8/h4-5H,2-3H2,1H3,(H2,7,8)
• InChI Key: ITPYQFKYJNSPBT-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC1C(=O)N

Description

2-Methoxycyclobutane-1-carboxamide is a cyclobutane derivative featuring a methoxy group (-OCH₃) at the 2-position and a carboxamide (-CONH₂) group at the 1-position. The cyclobutane ring introduces significant ring strain (~110 kJ/mol), which influences its reactivity and physical properties.

Comparison with Similar Compounds

Key Observations :

• Synthetic Yields : The photoredox method in yields 67%, likely due to steric hindrance from the bulky cyclohexyl group. In contrast, the simpler acid-base reaction in achieves 80% yield .
• Physical State : Bulky substituents (e.g., cyclohexyl) favor liquid/oil states, while ionic derivatives (e.g., hydrochloride salts) form solids .

Spectroscopic and Reactivity Comparisons

Table 2: Spectral Data of Cyclobutane Derivatives

Compound Name	Key ¹H-NMR Peaks (δ, ppm)	IR (cm⁻¹)	HRMS (m/z)	Reference
Methyl 1-(((2S,5R)-2-isopropyl-5-methylcyclohexyl)methyl)cyclobutane-1-carboxylate	Cyclobutane protons: 2.5–3.0 (m)	C=O stretch: ~1730	[M+H]⁺: Calculated
Methyl 1-(methylamino)cyclobutanecarboxylate hydrochloride	NH: 9.10 (brs); Cyclobutane: 2.31–2.56 (m)	N/A	N/A

Key Observations :

• ¹H-NMR: Cyclobutane protons typically resonate between δ 2.3–3.0 ppm due to ring strain. The methylamino derivative shows a broad singlet at δ 9.10 ppm, indicative of NH protons in a salt form .
• Reactivity : The strained cyclobutane ring undergoes selective ring-opening or functionalization. For example, photoredox catalysis enables radical-based modifications, as seen in .

Functional Group Impact on Properties

• Methoxy vs. In contrast, ester groups (e.g., in ) are electron-withdrawing, increasing susceptibility to nucleophilic substitution .
• Carboxamide vs. Amino Groups: The carboxamide group enhances hydrophilicity and hydrogen-bonding capacity compared to amino or ester analogs, which may influence bioavailability in pharmaceutical contexts .

Cyclobutane vs. Cyclopentane Derivatives

The cyclopentane analog in (Reference Example 87) exhibits reduced ring strain (~25 kJ/mol), leading to higher thermal stability but lower reactivity in ring-opening reactions compared to cyclobutane derivatives .